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Compound of Interest

Compound Name: Di(alpha-tocopherol) Phosphate

CAS No.: 311313-37-8

Cat. No.: B586022

Get Quote

Application Note: Engineering Di(

-tocopherol) Phosphate Nanocarriers for Transdermal Macromolecule Delivery

Executive Summary
The stratum corneum (SC) represents a formidable barrier to the transdermal delivery of

macromolecules (>500 Da), such as insulin, peptides, and monoclonal antibodies.

Conventional chemical enhancers often cause skin irritation or fail to facilitate the transport of

large hydrophilic biologics.

This guide details the formulation and application of Di(

-tocopherol) Phosphate (T2P)-based carriers.[1] Unlike mono-tocopheryl phosphate (TP), T2P
possesses a double-phytyl tail structure, structurally mimicking phospholipids. This unique
architecture allows T2P (often utilized within a Tocopheryl Phosphate Mixture, TPM) to self-
assemble into non-lamellar or vesicular structures ("Tocosomes") that exhibit exceptional
fusogenic properties with the skin lipid bilayer, enabling the non-invasive systemic delivery of
macromolecules.
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The Physicochemical Basis: Why T2P?
Structure-Function Relationship
Di(

-tocopherol) phosphate consists of two hydrophobic vitamin E (tocopherol) tails attached to a
hydrophilic phosphate head group.[1]

Bilayer Mimicry: The double-tail geometry allows T2P to form stable bilayers and vesicles

similar to phosphatidylcholine but with higher fluidity.

Fusogenicity: T2P vesicles do not merely "penetrate" the skin; they fuse with the SC lipids.

The phosphate head group interacts with the polar head groups of skin ceramides, while the

bulky tocopherol tails perturb the rigid gel-phase packing of the SC, creating transient

pathways for macromolecule diffusion.

Mechanism of Action
The delivery mechanism follows a "Fusion-Fluidization" model.
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Figure 1: Mechanism of T2P-mediated transdermal delivery. T2P vesicles encapsulate the

macromolecule, fuse with SC lipids, and fluidize the barrier to permit passage.
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Feature
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Ethosomes
Di-Tocopherol
Phosphate (T2P)
Carriers
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-tocopherol)

Phosphate

Structure Rigid Bilayer Malleable Bilayer
Fusogenic Non-
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Skin Interaction
Adsorption (low

penetration)
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Direct Lipid Fusion &
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Antioxidant Activity)

Macromolecule Load Low (<10%) Moderate
High (due to charge

interaction)

Detailed Protocol: Formulation of T2P-Insulin
Nanocarriers
Objective: Encapsulate Recombinant Human Insulin (5.8 kDa) into T2P-enriched vesicles.

Materials Required
Lipid Phase: Tocopheryl Phosphate Mixture (TPM) or purified Di(

-tocopherol) Phosphate (T2P).

Active: Recombinant Human Insulin.

Solvents: Ethanol (Absolute), Phosphate Buffered Saline (PBS, pH 7.4).[2]

Equipment: Rotary Evaporator, Probe Sonicator (or Extruder for sensitive proteins),

Zetasizer.
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Step-by-Step Methodology
Step 1: Lipid Film Formation[3]

Dissolve 200 mg of T2P/TPM in 10 mL of Ethanol/Chloroform (1:1 v/v) in a round-bottom

flask.

Optional: Add Cholesterol (molar ratio 8:1 T2P:Chol) if higher rigidity is required for sustained

release.

Evaporate solvents using a rotary evaporator at 40°C under reduced pressure (150 mbar)

until a thin, transparent yellow film forms.

Purge with Nitrogen gas for 30 minutes to remove trace solvents.

Step 2: Macromolecule Preparation

Prepare a 2 mg/mL Insulin solution in PBS (pH 7.4).

Critical Note: Ensure pH is maintained. T2P is anionic; extreme pH shifts can cause

precipitation or loss of vesicular structure.

Step 3: Hydration and Self-Assembly

Add 10 mL of the Insulin-PBS solution to the dried lipid film.

Hydrate at room temperature (25°C) for 1 hour with constant rotation (no vacuum).

Expert Insight: Unlike phospholipid liposomes which require hydration above the phase

transition temperature (

), T2P mixtures are often fluid at room temperature, preserving protein integrity.

Vortex vigorously for 5 minutes to detach the film, forming a multilamellar vesicle (MLV)

suspension.

Step 4: Sizing (Downstream Processing)
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Option A (Robust Proteins): Probe sonicate (20% amplitude, 30s on/30s off) for 5 minutes on

ice.

Option B (Sensitive Proteins - Recommended): Extrude 11 times through 200 nm and then

100 nm polycarbonate membranes using a hand-held extruder.

Step 5: Purification

Remove unencapsulated insulin using centrifugal ultrafiltration (MWCO 100 kDa).

Centrifuge at 4,000 x g for 20 minutes. The retentate contains the T2P-Insulin vesicles.

Characterization & Quality Control
Every batch must be validated against these criteria before ex vivo testing:

Particle Size (DLS): Target 100–150 nm. (Polydispersity Index < 0.3).

Zeta Potential: Expect -30 mV to -50 mV (High stability due to phosphate repulsion).

Entrapment Efficiency (EE%):

Target: >60% for T2P systems.

Ex Vivo Permeation Protocol (Franz Diffusion Cell)
This experiment validates the flux of the macromolecule across the skin barrier.

Experimental Workflow
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Figure 2: Workflow for validating transdermal flux using Franz Diffusion Cells.

Protocol Specifics
Membrane: Fresh porcine ear skin (dermatomed to 500 µm) or human cadaver skin.

Receiver Fluid: PBS (pH 7.4) + 0.05% Sodium Azide (preservative).

Note: Avoid ethanol in the receiver fluid if possible, as it may artificially enhance

permeation.
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Sampling: Withdraw 200 µL at 0, 1, 2, 4, 8, 12, and 24 hours. Replace volume immediately

with fresh buffer.

Analysis: Use HPLC-UV (214 nm) or an Insulin-specific ELISA kit for quantification.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Entrapment Efficiency

Electrostatic repulsion

between T2P and anionic

proteins.

Adjust buffer pH to slightly

below the protein's pI (making

it cationic) to encourage

electrostatic attraction to the

anionic T2P.

Vesicle Aggregation
Calcium bridging or low Zeta

potential.

Use EDTA in hydration buffer

to chelate divalent cations.

Ensure pH > 6.0 for full

phosphate ionization.

No Permeation Detected Vesicles are too rigid.

Increase the ratio of Mono-

tocopheryl phosphate (TP) or

add ethanol (5-10%) to the

final formulation to increase

elasticity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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